molecular formula C8H8N4 B1519016 4-(1H-pyrazol-1-yl)pyridin-3-amine CAS No. 1152543-41-3

4-(1H-pyrazol-1-yl)pyridin-3-amine

Cat. No. B1519016
CAS RN: 1152543-41-3
M. Wt: 160.18 g/mol
InChI Key: OFDKULOZRHMIAO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“4-(1H-pyrazol-1-yl)pyridin-3-amine” is a chemical compound with the CAS Number: 1152543-41-3 . It has a molecular weight of 160.18 . The IUPAC name for this compound is 4-(1H-pyrazol-1-yl)-3-pyridinamine .


Molecular Structure Analysis

The Inchi Code for “4-(1H-pyrazol-1-yl)pyridin-3-amine” is 1S/C8H8N4/c9-7-6-10-4-2-8(7)12-5-1-3-11-12/h1-6H,9H2 . This code provides a unique representation of the molecule’s structure.

The storage temperature and shipping temperature are not specified .

Scientific Research Applications

Synthesis of Imidazole Containing Compounds

Imidazole derivatives are significant in medicinal chemistry due to their wide range of biological activities. The compound “4-(1H-pyrazol-1-yl)pyridin-3-amine” can serve as a precursor in the synthesis of imidazole-containing compounds. These derivatives exhibit various pharmacological properties, including antibacterial, antifungal, and antitumor activities . The versatility of the imidazole ring allows for the development of new drugs with high chemotherapeutic values.

Development of Antifungal Agents

The structural motif of pyrazolylpyridinamine is found in several commercial fungicides. The presence of this moiety in compounds has led to the development of potent antifungal agents such as isopyrazam and sedaxane . The research into these compounds continues to be a promising field for the creation of new antifungal treatments.

Inhibitors of Liver Alcohol Dehydrogenase

“4-(1H-pyrazol-1-yl)pyridin-3-amine” has been identified as a potential inhibitor of liver alcohol dehydrogenase. This enzyme is crucial in the metabolism of alcohols within the body, and inhibitors can be used to treat alcohol dependency or poisoning .

Anticancer Research

Pyrazole derivatives are being studied for their anticancer properties, particularly as inhibitors of topoisomerase II alpha, an enzyme involved in DNA replication. The ability to inhibit this enzyme makes “4-(1H-pyrazol-1-yl)pyridin-3-amine” a candidate for the development of anticancer drugs .

Synthesis of Bipyrazoles

The compound can be used as a starting material in the synthesis of 1,4′-bipyrazoles, which are important in the creation of pharmaceuticals and biologically active compounds. These bipyrazoles have potential applications in various therapeutic areas .

Creation of Biologically Active Compounds

The pyrazolylpyridinamine core is integral in the synthesis of various biologically active compounds. These compounds can act as inhibitors for different biological targets, leading to the development of new drugs with specific actions .

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) .

properties

IUPAC Name

4-pyrazol-1-ylpyridin-3-amine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H8N4/c9-7-6-10-4-2-8(7)12-5-1-3-11-12/h1-6H,9H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OFDKULOZRHMIAO-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CN(N=C1)C2=C(C=NC=C2)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H8N4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID701296027
Record name 4-(1H-Pyrazol-1-yl)-3-pyridinamine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID701296027
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

160.18 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

1152543-41-3
Record name 4-(1H-Pyrazol-1-yl)-3-pyridinamine
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=1152543-41-3
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 4-(1H-Pyrazol-1-yl)-3-pyridinamine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID701296027
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods

Procedure details

To a solution of 3-nitro-4-(1H-pyrazol-1-yl)pyridine (410 mg, 2.15 mmol) in MeOH (15 mL) was added Pd on C (10%, wet, Degussa) (129 mg) and the reaction mixture was vigorously stirred overnight at RT under an atmosphere of hydrogen (balloon). The catalyst was filtered off and the filtrate was concentrated under reduced pressure yielding 4-(1H-pyrazol-1-yl)pyridin-3-amine. (285 mg, 82%). MS (ES+) 161.1.
Quantity
410 mg
Type
reactant
Reaction Step One
Name
Quantity
15 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step One

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
4-(1H-pyrazol-1-yl)pyridin-3-amine
Reactant of Route 2
Reactant of Route 2
4-(1H-pyrazol-1-yl)pyridin-3-amine
Reactant of Route 3
Reactant of Route 3
4-(1H-pyrazol-1-yl)pyridin-3-amine
Reactant of Route 4
4-(1H-pyrazol-1-yl)pyridin-3-amine
Reactant of Route 5
Reactant of Route 5
4-(1H-pyrazol-1-yl)pyridin-3-amine
Reactant of Route 6
Reactant of Route 6
4-(1H-pyrazol-1-yl)pyridin-3-amine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.